Cas no 1354002-27-9 ((R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester)
(R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-[(2-amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
- (R)-Benzyl 3-(2-amino-N-cyclopropylacetamido)pyrrolidine-1-carboxylate
- AM95794
- (R)-3-[(2-Aminoacetyl)cyclopropylamino]pyrrolidine-1-carboxylic acid benzyl ester
- (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
-
- Inchi: 1S/C17H23N3O3/c18-10-16(21)20(14-6-7-14)15-8-9-19(11-15)17(22)23-12-13-4-2-1-3-5-13/h1-5,14-15H,6-12,18H2/t15-/m1/s1
- InChI Key: BOGMAWYXBSOEML-OAHLLOKOSA-N
- SMILES: O=C(CN)N([C@H]1CN(C(=O)OCC2C=CC=CC=2)CC1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 433
- Topological Polar Surface Area: 75.9
(R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 081595-500mg |
R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester |
1354002-27-9 | 500mg |
£755.00 | 2022-03-01 | ||
| Chemenu | CM498350-1g |
(R)-Benzyl3-(2-amino-N-cyclopropylacetamido)pyrrolidine-1-carboxylate |
1354002-27-9 | 97% | 1g |
$1499 | 2023-01-02 |
(R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
Introduction to (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester and CAS No. 1354002-27-9
The compound with the CAS number 1354002-27-9 and the product name (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.
The molecular structure of this compound features a pyrrolidine core, which is a common motif in many biologically active molecules. The presence of a benzyl ester group at the carboxylic acid position enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry. Furthermore, the stereochemistry of the compound, specifically the (R) configuration, is crucial as it influences the biological activity and pharmacokinetic properties of the molecule.
In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The unique structural features of (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester make it a promising candidate for further investigation in these areas. For instance, studies have shown that pyrrolidine derivatives can exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways.
One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in diseases such as cancer. The pyrrolidine scaffold in this compound can be modified to target specific kinases, thereby modulating their activity and potentially reversing disease progression. Recent research has demonstrated that similar pyrrolidine derivatives have shown promising results in preclinical studies, highlighting the therapeutic potential of this class of compounds.
Another area where this compound shows promise is in the treatment of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the aggregation of misfolded proteins and oxidative stress. The structural properties of (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester suggest that it may be able to interact with these misfolded proteins and mitigate their toxic effects. Additionally, its ability to cross the blood-brain barrier could make it an effective therapeutic agent for these conditions.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as asymmetric catalysis allows for the efficient preparation of enantiomerically pure compounds like this one. This is particularly important in pharmaceutical development, where the stereochemistry of a molecule can significantly impact its biological activity.
From a regulatory perspective, the production and handling of (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester must adhere to stringent guidelines to ensure safety and efficacy. Good Manufacturing Practices (GMP) are essential to maintain the quality and consistency of pharmaceutical intermediates like this one. Furthermore, rigorous testing is conducted to assess its stability, compatibility with other compounds, and potential side effects.
The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing our understanding of its potential benefits. As more data becomes available, it is expected that this compound will play an increasingly important role in the development of novel treatments for various diseases.
In conclusion, (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug development, make it a valuable compound for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.
1354002-27-9 ((R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)